5-Bromo-3-morpholinopyrazin-2-amine
Overview
Description
5-Bromo-3-morpholinopyrazin-2-amine is a useful research compound. Its molecular formula is C8H11BrN4O and its molecular weight is 259.1 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications
5-Bromo-3-morpholinopyrazin-2-amine demonstrates utility in catalytic applications, particularly in palladium-catalyzed reactions. For instance, amination of polyhalopyridines catalyzed by a palladium-xantphos complex prominently yields products with high chemoselectivity and isolated yield, showcasing the potential of this compound in selective amination processes (Jianguo Ji et al., 2003). Similarly, its use in palladium-catalyzed microwave-assisted amination of aryl bromides results in rapid preparation of amino derivatives in good yields, suggesting its effectiveness in facilitating such reactions (Tammy C. Wang et al., 2003).
Synthesis of Derivatives and Complex Molecules
The synthesis of new derivatives of 4-(4,7,7-trimethyl-7,8-dihydro-6H-benzo[b]pyrimido[5,4-e][1,4]thiazin-2-yl)morpholine using this compound is notable. This process involves cyclocondensation and nucleophilic substitution, leading to the formation of compounds with potential pharmacological properties (A. Karimian et al., 2017). Additionally, the compound is involved in the synthesis of 3-pyridinecarboxylates with potential vasodilation properties, indicating its utility in the creation of bioactive molecules (A. S. Girgis et al., 2008).
Environmental and Analytical Applications
This compound plays a role in environmental and analytical chemistry. For example, it is used in the development of a dispersive-magnetic solid-phase extraction technique for the pre-concentration and separation of palladium ions in soil samples. This technique combines flame atomic absorption spectrometry, indicating its applicability in environmental monitoring and analysis (Meng Wang et al., 2018).
Material Science Applications
The compound's involvement in the preparation of various materials is also noteworthy. For instance, it is utilized in the synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides with potential applications in electronic and nonlinear optical properties. This indicates its relevance in the field of material science, particularly in the development of materials with specific electronic characteristics (Gulraiz Ahmad et al., 2021).
Safety and Hazards
Properties
IUPAC Name |
5-bromo-3-morpholin-4-ylpyrazin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrN4O/c9-6-5-11-7(10)8(12-6)13-1-3-14-4-2-13/h5H,1-4H2,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWVGSOUZYXNHLF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC(=CN=C2N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrN4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00587503 | |
Record name | 5-Bromo-3-(morpholin-4-yl)pyrazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00587503 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
117719-17-2 | |
Record name | 5-Bromo-3-(4-morpholinyl)-2-pyrazinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=117719-17-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-3-(morpholin-4-yl)pyrazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00587503 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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